Cas no 51092-02-5 (Thiophene, 2,5-diphenyl-, 1,1-dioxide)

Thiophene, 2,5-diphenyl-, 1,1-dioxide Properties

Names and Identifiers

• Thiophene, 2,5-diphenyl-, 1,1-dioxide
• 2,5-diphenylthiophene 1,1-dioxide
• DTXSID80480801
• 51092-02-5
• SCHEMBL6309408

• InChIKey： YKAPPCLXMVLRQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O2S/c17-19(18)15(13-7-3-1-4-8-13)11-12-16(19)14-9-5-2-6-10-14/h1-12H
• SMILES： C1=CC=C(C2=CC=C(C3=CC=CC=C3)S2(=O)=O)C=C1

Computed Properties

• Exact Mass: 268.05586
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.05580079g/mol
• Heavy Atom Count: 19
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14